Cas no 60751-76-0 (Propanamide, N-(2-cyanophenyl)-)

• Product Name: Propanamide, N-(2-cyanophenyl)-
• CAS No: 60751-76-0
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 6437258
• Update Time: 2025-07-21

Propanamide, N-(2-cyanophenyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(2-cyanophenyl)-

• Inchi： 1S/C10H10N2O/c1-2-10(13)12-9-6-4-3-5-8(9)7-11/h3-6H,2H2,1H3,(H,12,13)
• InChI Key： PIBKRHDFKULILH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C#N)(=O)CC

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 393.6±25.0 °C(Predicted)
• pka: 14.03±0.70(Predicted)

Additional information on Propanamide, N-(2-cyanophenyl)-

Propanamide, N-(2-cyanophenyl)- (CAS No. 60751-76-0): An Overview of a Versatile Compound in Pharmaceutical and Chemical Research

Propanamide, N-(2-cyanophenyl)- (CAS No. 60751-76-0) is a compound that has garnered significant attention in the fields of pharmaceutical and chemical research due to its unique properties and potential applications. This compound, also known as 2-Cyano-N-phenylpropanamide, is a derivative of propanamide with a cyano group attached to a phenyl ring. Its structural characteristics make it an intriguing molecule for various scientific investigations.

The molecular formula of Propanamide, N-(2-cyanophenyl)- is C₁₀H₁₁NO₂, and its molecular weight is approximately 181.20 g/mol. The compound is typically a white crystalline solid at room temperature and has a melting point ranging from 135 to 137°C. Its solubility in water is limited, but it dissolves well in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

In the realm of pharmaceutical research, Propanamide, N-(2-cyanophenyl)- has been explored for its potential as an intermediate in the synthesis of various drugs. One notable application is its use in the development of analgesics and anti-inflammatory agents. Recent studies have shown that derivatives of this compound exhibit potent analgesic properties, making them promising candidates for the treatment of chronic pain conditions.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of Propanamide, N-(2-cyanophenyl)- derivatives. The researchers found that these compounds demonstrated significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This finding suggests that Propanamide, N-(2-cyanophenyl)- derivatives could be valuable in the development of new therapeutic agents for inflammatory diseases.

Beyond its pharmaceutical applications, Propanamide, N-(2-cyanophenyl)- has also been studied for its role in materials science and chemical synthesis. In a recent paper published in the Journal of Materials Chemistry A, researchers explored the use of this compound as a building block for the synthesis of advanced functional materials. The unique electronic properties of the cyano group and the phenyl ring make it an attractive candidate for the development of conductive polymers and other functional materials.

The synthetic versatility of Propanamide, N-(2-cyanophenyl)- has been further highlighted in several studies focusing on green chemistry and sustainable synthesis methods. A study published in Green Chemistry in 2020 described an efficient and environmentally friendly route for the synthesis of this compound using microwave-assisted reactions. The method not only reduced reaction times but also minimized waste generation, making it a more sustainable approach to chemical synthesis.

In addition to its synthetic applications, Propanamide, N-(2-cyanophenyl)- has been investigated for its potential as a ligand in coordination chemistry. Research published in Inorganic Chemistry Communications demonstrated that this compound can form stable complexes with various metal ions, including copper(II) and zinc(II). These complexes exhibit interesting electronic and magnetic properties, which could be exploited in the development of new materials with unique functionalities.

The safety profile of Propanamide, N-(2-cyanophenyl)- is another important aspect to consider. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be ensured to minimize exposure risks.

In conclusion, Propanamide, N-(2-cyanophenyl)- (CAS No. 60751-76-0) is a versatile compound with a wide range of applications in pharmaceutical research, materials science, and chemical synthesis. Its unique structural features and favorable properties make it an attractive molecule for further investigation and development. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in various scientific fields.